Cas no 502925-44-2 (6-[3-(trifluoromethyl)phenyl]pyridine-2-carbaldehyde)

• Product Name: 6-[3-(trifluoromethyl)phenyl]pyridine-2-carbaldehyde
• CAS No: 502925-44-2
• MF: C₁₃H₈F₃NO
• MW: 251.20393371582
• CID: 3167809
• PubChem ID: 12075427
• Update Time: 2025-05-20

6-[3-(trifluoromethyl)phenyl]pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2304614
• 2-Pyridinecarboxaldehyde, 6-[3-(trifluoromethyl)phenyl]-
• A1-20953
• AB23897
• 6-[3-(TRIFLUOROMETHYL)PHENYL]PYRIDINE-2-CARBALDEHYDE
• 6-[3-(Trifluoromethyl)phenyl]-2-pyridinecarboxaldehyde
• 502925-44-2
• DB-186219
• CS-0453118
• 6-[3-(trifluoromethyl)phenyl]-2-pyridinecarbaldehyde
• 6-(3-(TRIFLUOROMETHYL)PHENYL)PICOLINALDEHYDE
• 6-[3-(trifluoromethyl)phenyl]pyridine-2-carbaldehyde

• Inchi： 1S/C13H8F3NO/c14-13(15,16)10-4-1-3-9(7-10)12-6-2-5-11(8-18)17-12/h1-8H
• InChI Key： GQXFYLBCLLEBNZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C2C=CC=C(C=O)N=2)C=1)(F)F

Computed Properties

• Exact Mass: 251.05579836g/mol
• Monoisotopic Mass: 251.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-[3-(trifluoromethyl)phenyl]pyridine-2-carbaldehyde

Research Brief on 6-[3-(Trifluoromethyl)phenyl]pyridine-2-carbaldehyde (CAS: 502925-44-2): Recent Advances and Applications

The compound 6-[3-(trifluoromethyl)phenyl]pyridine-2-carbaldehyde (CAS: 502925-44-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to provide an updated overview of the latest studies involving this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The trifluoromethyl group in the molecule enhances its metabolic stability and lipophilicity, making it a valuable scaffold for medicinal chemistry.

Recent studies have explored the role of 6-[3-(trifluoromethyl)phenyl]pyridine-2-carbaldehyde as a key intermediate in the synthesis of novel bioactive molecules. For instance, researchers have utilized this compound to develop inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways. The aldehyde functional group allows for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in generating potent kinase inhibitors with improved selectivity profiles.

In addition to its synthetic utility, 6-[3-(trifluoromethyl)phenyl]pyridine-2-carbaldehyde has shown promising biological activities. Preclinical studies have highlighted its potential as an anti-inflammatory and anticancer agent. The trifluoromethyl group contributes to enhanced binding affinity with target proteins, as evidenced by molecular docking simulations. Furthermore, its pharmacokinetic properties, such as oral bioavailability and metabolic stability, have been investigated in rodent models, with results indicating favorable drug-like characteristics.

Despite these advancements, challenges remain in optimizing the compound's efficacy and minimizing off-target effects. Ongoing research is focused on structural modifications to improve its therapeutic index. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of findings into clinical applications. This brief underscores the importance of 6-[3-(trifluoromethyl)phenyl]pyridine-2-carbaldehyde as a versatile tool in drug discovery and calls for further exploration of its potential in addressing unmet medical needs.